Cas no 52222-39-6 (N~4~,N~4~-Dimethyl-2-(methylsulfanyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N~4~,N~4~-Dimethyl-2-(methylsulfanyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 52222-39-6
• MF: C₇H₁₁N₅O₂S
• MW: 229.259538888931
• CID: 2830202
• PubChem ID: 71442133
• Update Time: 2025-04-21

N~4~,N~4~-Dimethyl-2-(methylsulfanyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N~4~,N~4~-Dimethyl-2-(methylsulfanyl)-5-nitropyrimidine-4,6-diamine
• 52222-39-6
• N4,N4-Dimethyl-2-(methylthio)-5-nitropyrimidine-4,6-diamine
• DTXSID40851038

• Inchi： 1S/C7H11N5O2S/c1-11(2)6-4(12(13)14)5(8)9-7(10-6)15-3/h1-3H3,(H2,8,9,10)
• InChI Key： RPANTQRESIUERD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(=N1)N(C)C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 229.06334578Da
• Monoisotopic Mass: 229.06334578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų